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Compound of Interest

Compound Name: Benzyl-PEG14-alcohol

Cat. No.: B11928036 Get Quote

Essential Safety and Handling Guide for Benzyl-
PEG14-alcohol
Disclaimer: This guide is based on the safety data for benzyl alcohol, the parent compound of

Benzyl-PEG14-alcohol. A specific Safety Data Sheet (SDS) for Benzyl-PEG14-alcohol was

not found. The addition of a polyethylene glycol (PEG) chain may alter the physical and

toxicological properties. Therefore, this information should be used as a baseline, and a risk

assessment specific to Benzyl-PEG14-alcohol should be conducted before handling.

This document provides essential safety protocols, personal protective equipment (PPE)

recommendations, and logistical plans for handling Benzyl-PEG14-alcohol in a laboratory

setting. The information is intended for researchers, scientists, and professionals in drug

development.

Hazard Identification and Exposure Limits
Benzyl alcohol is classified as harmful if swallowed or inhaled and can cause serious eye

irritation. It may also cause an allergic skin reaction.[1][2][3][4] The following table summarizes

the occupational exposure limits for benzyl alcohol.
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Parameter Value Jurisdiction

Time Weighted Average (TWA) 10 ppm US WEEL

Time Weighted Average (TWA) 44.2 mg/m³ AIHA

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended to minimize exposure to Benzyl-
PEG14-alcohol.
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Protection Type Equipment Specifications and Remarks

Eye/Face Protection
Safety goggles with side

protection or a face shield.

Must comply with EN 166 (EU)

or NIOSH (US) standards. A

faceshield is recommended if

there is a potential for

splashing.

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber, 0.7mm

thickness).

Gloves should be tested

according to EN 374.

Breakthrough time should be

greater than 480 minutes.

Always inspect gloves for leaks

or tears before use.

Laboratory coat or work

uniform.

Provides a barrier against skin

contact.

Respiratory Protection
NIOSH/MSHA approved

respirator.

Required when vapors or

aerosols are generated, or if

ventilation is inadequate. For

known vapor concentrations

between 1 and 10 times the

exposure limit, an air-purifying

respirator with an organic

vapor cartridge is suitable. For

higher or unknown

concentrations, a positive-

pressure, self-contained

breathing apparatus is

necessary.

Operational and Handling Protocols
Safe handling and storage are critical to preventing exposure and accidents.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid breathing mists or vapors.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling the substance.

Take precautionary measures against static discharge.

Keep away from heat, sparks, open flames, and other ignition sources.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed when not in use.

Store away from incompatible materials such as strong oxidizing agents.

Protect from direct sunlight and moisture.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling Benzyl-PEG14-
alcohol in a laboratory setting.
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Caption: Safe handling workflow for Benzyl-PEG14-alcohol.
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Emergency Procedures
In the event of an emergency, follow these procedures.

Spill Response:

Evacuate the area and ensure adequate ventilation.

Eliminate all ignition sources.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., sand, diatomaceous earth).

Collect the absorbed material into a suitable container for disposal.

Clean the affected area with soap and water.

Do not allow the spilled material to enter drains or waterways.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water. If skin irritation or a rash occurs, get medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical advice.

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

Emergency Response Flowchart
This diagram outlines the immediate steps to take in case of accidental exposure or a spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Emergency Exposure Emergency

Evacuate Area

Ventilate

Contain Spill

Clean with Absorbent

Dispose of Waste

Dispose

Remove from Source

Administer First Aid

Seek Medical Attention

Report Incident

Aftermath

Emergency

Spill or Exposure?

Identify Type

Spill Exposure

Aftermath

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b11928036?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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